4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole

• IUPAC Name: 4-[2-(4-phenylpyridin-2-yl)-1,3-thiazol-4-yl]benzonitrile
• InChI: InChI=1S/C21H13N3S/c22-13-15-6-8-17(9-7-15)20-14-25-21(24-20)19-12-18(10-11-23-19)16-4-2-1-3-5-16/h1-12,14H
• InChI Key: XFKANBWDJHBFDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=C2)C3=NC(=CS3)C4=CC=C(C=C4)C#N
• Molecular Formula: C21H13N3S
• Molecular Weight: 339.4 g/mol

Description

4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole (4-CNPTPT) is a heterocyclic compound that belongs to the thiazole family. It has been extensively studied for its potential applications in various fields such as organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole has been studied for its potential applications in various scientific fields. It has been used as a starting material for the synthesis of other heterocyclic compounds, such as 4-cyano-4-phenyl-2-pyridylthiazole and 4-cyano-4-phenyl-2-pyridylthiophene. It has also been used as a building block for the synthesis of other organic compounds, such as arylthiazoles and arylthiophenes. Additionally, this compound has been used as a dye precursor in the synthesis of dyes, such as 1,3,5-triphenyl-2-thiazolyl and 1,3,5-triphenyl-2-thiophenyl.

Mechanism of Action

The mechanism of action of 4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole is not fully understood. However, it is believed that the compound binds to certain proteins in the body, which leads to an alteration in the activity of these proteins. This alteration in protein activity is thought to be responsible for the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been studied for its potential biological effects. It has been found to have anti-inflammatory, anti-oxidative, and anti-tumor activities. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and 5-lipoxygenase. Additionally, this compound has been found to increase the activity of certain enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily synthesized. Additionally, it is relatively stable and can be stored for extended periods of time. However, there are some limitations to the use of this compound in laboratory experiments. It is a highly reactive compound and can react with other compounds, which can lead to unwanted side reactions. Additionally, it is toxic and should be handled with caution.

Future Directions

The potential applications of 4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole are numerous and there are many possible future directions for research. For example, further research could be conducted on the biochemical and physiological effects of this compound and its potential use as a therapeutic agent. Additionally, further research could be conducted on the synthesis of other compounds using this compound as a starting material. Additionally, further research could be conducted on the use of this compound as a dye precursor in the synthesis of dyes. Finally, further research could be conducted on the mechanism of action of this compound and its potential use as a drug target.

Synthesis Methods

4-(4-Cyanophenyl)-2-(4-phenyl-2-pyridyl)thiazole can be synthesized via a two-step procedure. The first step involves the reaction of 4-cyanophenol with 4-phenyl-2-pyridine in the presence of an acid catalyst, such as sulfuric acid. This reaction results in the formation of the intermediate product 4-cyano-4-phenyl-2-pyridylthiazole. The second step involves the reaction of the intermediate product with sodium hydroxide in the presence of an aqueous solvent, such as methanol, to form the final product this compound.